Cas no 1807198-53-3 (1-Bromo-2,5-dimethyl-3-iodobenzene)
1-Bromo-2,5-dimethyl-3-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- BrC1=C(C(=CC(=C1)C)I)C
- 1-Bromo-2,5-dimethyl-3-iodobenzene
-
- Inchi: 1S/C8H8BrI/c1-5-3-7(9)6(2)8(10)4-5/h3-4H,1-2H3
- InChI Key: MXJRBCIEMOMMIS-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=C(C=1C)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 116
- XLogP3: 4
- Topological Polar Surface Area: 0
1-Bromo-2,5-dimethyl-3-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015692-250mg |
1-Bromo-2,5-dimethyl-3-iodobenzene |
1807198-53-3 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010015692-500mg |
1-Bromo-2,5-dimethyl-3-iodobenzene |
1807198-53-3 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A010015692-1g |
1-Bromo-2,5-dimethyl-3-iodobenzene |
1807198-53-3 | 97% | 1g |
1,579.40 USD | 2021-07-05 |
1-Bromo-2,5-dimethyl-3-iodobenzene Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on 1-Bromo-2,5-dimethyl-3-iodobenzene
Introduction to 1-Bromo-2,5-dimethyl-3-iodobenzene (CAS No. 1807198-53-3)
1-Bromo-2,5-dimethyl-3-iodobenzene, identified by its Chemical Abstracts Service (CAS) number 1807198-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This bichromatic aromatic molecule, featuring both bromine and iodine substituents, along with methyl groups at the 2 and 5 positions, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. The presence of halogen atoms enhances its reactivity, making it particularly useful in cross-coupling reactions and other transformations pivotal to drug discovery and material science.
The compound’s structure is characterized by a benzene ring substituted with a bromine atom at the 1-position, an iodine atom at the 3-position, and two methyl groups at the 2- and 5-positions. This arrangement imparts distinct electronic properties, influencing its utility in various chemical reactions. The bromine and iodine atoms are particularly significant as they serve as excellent handles for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions include Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the formation of carbon-carbon bonds essential for creating novel pharmaceuticals and functional materials.
In recent years, 1-Bromo-2,5-dimethyl-3-iodobenzene has been explored in the development of biologically active molecules. Its versatility as a building block has been leveraged in the synthesis of heterocyclic compounds, which often exhibit pharmacological properties. For instance, researchers have utilized this compound to construct thiazole and oxazole derivatives known for their antimicrobial and anti-inflammatory activities. The halogenated aromatic system provides a scaffold that can be further modified to enhance binding affinity to biological targets, making it a promising candidate for medicinal chemistry endeavors.
The compound’s role in materials science is equally noteworthy. Its ability to participate in metal-catalyzed reactions allows for the creation of polymers with tailored properties. For example, polymer chemists have employed 1-Bromo-2,5-dimethyl-3-iodobenzene to synthesize conductive polymers used in organic electronics. The iodine substituent can facilitate polymerization processes that yield materials with improved charge transport capabilities, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the bromine atom can be used to introduce further functional groups post-polymerization, enabling fine-tuning of material characteristics.
Recent advancements in synthetic methodologies have expanded the utility of 1-Bromo-2,5-dimethyl-3-iodobenzene. Techniques such as directed ortho-metalation (DoM) have been employed to introduce additional substituents at specific positions on the benzene ring with high precision. This approach has enabled the synthesis of increasingly complex derivatives that exhibit novel properties. For example, researchers have used DoM strategies to generate binuclear complexes featuring 1-Bromo-2,5-dimethyl-3-iodobenzene as a ligand precursor, which have shown promise in catalytic applications.
The compound’s reactivity also makes it a valuable tool in computational chemistry studies. Molecular modeling techniques have been used to predict how 1-Bromo-2,5-dimethyl-3-iodobenzene interacts with transition metals during catalytic cycles. These studies provide insights into reaction mechanisms and help optimize conditions for industrial-scale synthesis. Furthermore, computational analysis has revealed that the electronic distribution across the benzene ring is influenced by the substituents’ positions and types, offering a deeper understanding of its chemical behavior.
In pharmaceutical research, 1-Bromo-2,5-dimethyl-3-iodobenzene has been utilized to develop kinase inhibitors targeting diseases such as cancer and inflammatory disorders. By serving as a precursor for heterocyclic scaffolds, it enables the creation of molecules that disrupt aberrant signaling pathways. For instance, derivatives derived from this compound have been shown to inhibit tyrosine kinases by competing with ATP binding sites or by inducing conformational changes in the enzyme active site. Such inhibitors represent promising therapeutic candidates that are being evaluated in preclinical studies.
The compound’s role in agrochemical research is also emerging as significant. Its structural features make it suitable for synthesizing bioactive molecules that protect crops from pests and pathogens. Researchers have developed novel fungicides and herbicides based on halogenated aromatic compounds like 1-Bromo-2,5-dimethyl-3-iodobenzene, which exhibit improved efficacy compared to traditional agrochemicals. These advancements contribute to sustainable agriculture by reducing reliance on harmful chemicals while maintaining crop yields.
From an industrial perspective, 1-Bromo -2 ,5 -dimethyl -3 -iodobenzene is produced through multi-step synthetic routes that often involve halogenation and alkylation processes starting from commercially available precursors such as anisole or xylene derivatives . The scalability of these processes is crucial for meeting demand across various applications . Continuous flow chemistry approaches have been explored to enhance yield efficiency while minimizing waste , aligning with green chemistry principles . p> < p > Looking ahead , ongoing research aims to expand upon current applications by exploring new synthetic pathways . Innovations such as photoredox catalysis could unlock additional reactivity patterns , further broadening its utility . Collaborative efforts between academia and industry are essential for translating laboratory discoveries into practical solutions . As our understanding of molecular interactions deepens , so too will our ability harness compounds like 1 -Bromo -2 ,5 -dimethyl -3 -iodobenzene for cutting-edge applications . p >
1807198-53-3 (1-Bromo-2,5-dimethyl-3-iodobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)